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Technical Monograph: Ald-PEG4-Azide
Heterobifunctional Linker for Chemoselective Bioconjugation

Executive Summary
Ald-PEG4-Azide (Azido-PEG4-propionaldehyde) is a discrete, heterobifunctional polyethylene

glycol linker designed for high-fidelity bioconjugation. It bridges the gap between amine-

containing biomolecules (proteins, antibodies) and alkyne-tagged functional payloads via two

orthogonal reaction pathways: reductive amination and Click Chemistry (CuAAC or SPAAC).

This guide details the physicochemical properties, reaction mechanisms, and validated

protocols for utilizing Ald-PEG4-Azide in drug development and proteomic applications.

Part 1: Chemical Identity & Structural Analysis
The precise definition of "PEG4" can vary between manufacturers. However, the discrete,

single-molecular-weight species used in high-precision therapeutics is defined by the following

parameters. The inclusion of a propionaldehyde group (rather than a formyl group directly on

the ether oxygen) is a critical structural feature that enhances stability against beta-elimination.
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Physicochemical Profile[1][2][3][4][5][6][7][8]
Property Specification

Chemical Name
Azido-PEG4-aldehyde / 15-Azido-4,7,10,13-

tetraoxapentadecanal

CAS Number 2030118-14-8

Molecular Formula

Molecular Weight 275.30 Da

Physical State Pale yellow to colorless oil/liquid

Solubility Soluble in water, DMSO, DMF, DCM, Methanol

Spacer Length ~18 Å (Angstroms)

Purity Standard >95% (determined by NMR/HPLC)

Structural Visualization
The diagram below illustrates the dual-functional architecture, highlighting the hydrophilic PEG

spacer that improves the water solubility of hydrophobic payloads (e.g., cytotoxic drugs,

fluorophores).[1]
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Figure 1: Functional architecture of Ald-PEG4-Azide. The PEG spacer isolates the reactive

termini to prevent steric hindrance.

Part 2: Mechanistic Action & Reaction Logic
The Aldehyde Terminus (Amine Targeting)
The aldehyde group reacts with primary amines (
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) to form a reversible Schiff base (imine). To create a stable, covalent linkage, this intermediate
must be reduced.

Selectivity Control: By adjusting the pH to 5.0–6.0, researchers can preferentially label the N-

terminus of proteins (pKa ~7.6–8.0) over Lysine residues (pKa ~10.5), as the N-terminus

remains unprotonated and nucleophilic at slightly acidic conditions.

Reagents: Sodium cyanoborohydride (

) or Sodium triacetoxyborohydride (

) are required to reduce the imine to a stable secondary amine.

The Azide Terminus (Click Chemistry)
The azide group is chemically inert to most biological functional groups (amines, thiols,

carboxyls), making it an ideal bioorthogonal handle.

CuAAC: Copper-catalyzed Azide-Alkyne Cycloaddition (fast, requires Cu(I) catalyst).

SPAAC: Strain-Promoted Azide-Alkyne Cycloaddition (Copper-free, uses DBCO/BCN

cyclooctynes, biocompatible).

Part 3: Experimental Protocols
Protocol A: N-Terminal Protein PEGylation (Reductive
Amination)
Objective: Conjugate Ald-PEG4-Azide to a protein N-terminus.

Reagents:

Target Protein (1–5 mg/mL in Modification Buffer).

Modification Buffer: 0.1 M Sodium Phosphate, 0.15 M NaCl, pH 6.0 (for N-term specificity).

Note: Avoid amine-containing buffers like Tris or Glycine.

Ald-PEG4-Azide stock (250 mM in dry DMSO).
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(5 M stock in 1 M NaOH - Caution: Toxic).

Quenching Buffer: 1 M Tris-HCl, pH 8.0.

Workflow:

Equilibration: Buffer exchange the protein into Modification Buffer using a Zeba spin column

or dialysis.

Activation: Add Ald-PEG4-Azide to the protein solution at a 10–50 molar excess.

Mixing: Briefly vortex and incubate for 1 hour at Room Temperature (RT) to allow Schiff base

formation.

Reduction: Add

to a final concentration of 20–50 mM.

Expert Insight: Add the reducing agent after the initial incubation to maximize imine

formation, although simultaneous addition is common for robust proteins.

Incubation: Incubate overnight at 4°C or 4 hours at RT.

Quenching: Add Quenching Buffer to a final concentration of 50 mM Tris to terminate the

reaction.

Purification: Remove excess linker and byproducts via Desalting Column (MWCO 7k) or

Dialysis.

Protocol B: Click Conjugation (SPAAC)
Objective: React the Azide-labeled protein with a DBCO-functionalized payload.

Workflow:

Calculation: Calculate the concentration of Azide groups on the protein (often assumed 1:1 if

site-specific, or determined via mass spec).
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Reaction: Add DBCO-Payload (e.g., DBCO-Fluor 545) at a 1.5–3.0 molar excess relative to

the Azide.

Conditions: Incubate for 2–4 hours at RT or overnight at 4°C. No catalyst is required.

Validation: Verify conjugation via SDS-PAGE (molecular weight shift) or Mass Spectrometry.
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Figure 2: Step-by-step workflow for sequential protein modification using Ald-PEG4-Azide.

Part 4: Storage & Critical Quality Attributes (CQAs)
To maintain the integrity of the aldehyde functionality, strict adherence to storage protocols is

required.

Oxidation Sensitivity: Aldehydes can oxidize to carboxylic acids upon exposure to air,

rendering them unreactive toward amines.

Storage: Store at -20°C under an inert atmosphere (Argon/Nitrogen).

Handling: Allow the vial to equilibrate to room temperature before opening to prevent

moisture condensation.

Azide Stability: While generally stable, azides are light-sensitive. Store in amber vials or

wrap in foil.

Reconstitution: Prepare fresh stock solutions in dry DMSO or DMF immediately before use.

Do not store aqueous solutions of the linker for extended periods.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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